4-[5-(3-Methylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
4-[5-(3-Methylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
A meta positional isomer of Celecoxib with selective inhibitory activity against human cyclooxygenase-2.
Brand Name:
Vulcanchem
CAS No.:
170570-01-1
VCID:
VC21127649
InChI:
InChI=1S/C17H14F3N3O2S/c1-11-3-2-4-12(9-11)15-10-16(17(18,19)20)22-23(15)13-5-7-14(8-6-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)
SMILES:
CC1=CC(=CC=C1)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F
Molecular Formula:
C17H14F3N3O2S
Molecular Weight:
381.4 g/mol
4-[5-(3-Methylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
CAS No.: 170570-01-1
Cat. No.: VC21127649
Molecular Formula: C17H14F3N3O2S
Molecular Weight: 381.4 g/mol
* For research use only. Not for human or veterinary use.
![4-[5-(3-Methylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide - 170570-01-1](/images/no_structure.jpg)
Specification
| Description | A meta positional isomer of Celecoxib with selective inhibitory activity against human cyclooxygenase-2. |
|---|---|
| CAS No. | 170570-01-1 |
| Molecular Formula | C17H14F3N3O2S |
| Molecular Weight | 381.4 g/mol |
| IUPAC Name | 4-[5-(3-methylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide |
| Standard InChI | InChI=1S/C17H14F3N3O2S/c1-11-3-2-4-12(9-11)15-10-16(17(18,19)20)22-23(15)13-5-7-14(8-6-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25) |
| Standard InChI Key | MPVPOTMPKLOUHZ-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC=C1)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F |
| Canonical SMILES | CC1=CC(=CC=C1)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F |
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